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Compound of Interest

Compound Name: 6-Bromoquinolin-4-0l

Cat. No.: B142416

An In-depth Technical Guide to 6-Bromoquinolin-4-ol

This technical guide provides a comprehensive overview of 6-bromoquinolin-4-ol, a
heterocyclic organic compound of interest to researchers and scientists in the field of medicinal
chemistry and drug development. This document details its fundamental chemical properties,
experimental synthesis protocols, and potential biological relevance based on the activities of
the broader quinolinone class of compounds.

Physicochemical Properties

6-Bromoquinolin-4-ol, also known by synonyms such as 6-bromo-4-hydroxyquinoline and 6-
bromo-4(1H)-quinolone, is a solid at room temperature.[1][2] Its key identifiers and properties
are summarized below for quick reference.
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Property Value Source(s)
CAS Number 145369-94-4 [112][3114]
Molecular Formula C9H6BrNO [1112][31[4]
Molecular Weight 224.05 g/mol , 224.06 g/mol [1112]131[4]
Melting Point 283°C (lit.) [1112]
White to light yellow
Appearance [2]
powder/crystal
XKLBNOHKHRAXKK-
InChiKey [1][2]

UHFFFAOYSA-N

BrC1=CC=C2NC=CC(=0)C2=
SMILES 1 [1]

Experimental Protocols: Synthesis

The synthesis of 6-bromoquinolin-4-ol is a critical process for its further study and application.
Several methods have been reported, primarily involving cyclization reactions. Below are
detailed protocols adapted from established methodologies.

Protocol 1: Cyclization in Diphenyl Ether

This protocol is based on the thermal cyclization of an intermediate derived from 4-
bromoaniline.

Step 1: Synthesis of 5-(((4-bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
This intermediate is typically formed by the reaction of 4-bromoaniline with Meldrum's acid and
an orthoformate like triethyl orthoformate.[5]

Step 2: Synthesis of 6-bromoquinolin-4-ol
e Preheat ether (110.793 g, 0.65 mol) to reflux.[5]

e Slowly add 5-(((4-bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
(10.110 g, 0.031 mol) to the refluxing ether.[5]
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Maintain the reflux and stir for 10 minutes.[5]
After the reaction is complete, cool the solution to 50°C.[5]

Slowly add the resulting mixture to petroleum ether at room temperature and stir for 10
minutes.[5]

Collect the precipitated solid by filtration, wash with ethyl acetate, and dry to obtain 6-
bromoquinolin-4-ol.[5]

Protocol 2: Decarboxylation in Diphenyl Ether

This method involves the decarboxylation of a carboxylic acid precursor.

Place 6-bromo-4-hydroxyquinoline-3-carboxylic acid (5.0 g, 18.73 mmol) in a 100 mL round-
bottomed flask.[2]

Add diphenyl ether (30 mL) to the flask.[2]

Heat the reaction mixture to 260°C and stir for 2 hours.[2]
Once the reaction is complete, cool the mixture to 60°C.[2]
Add petroleum ether (30 mL) to precipitate the product.[2]

Collect the suspended solid by filtration and wash sequentially with petroleum ether and
ethyl acetate.[2]

Dry the product under reduced pressure to yield 6-bromoquinolin-4-ol as a brown solid.[2]

Experimental Workflow and Further Reactions

6-Bromoquinolin-4-ol serves as a valuable intermediate in the synthesis of other

functionalized quinolines. A common subsequent reaction is its conversion to 6-bromo-4-

chloroquinoline, a precursor for various nucleophilic substitution reactions.
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Synthesis of 6-bromo-4-chloroquinoline from 6-bromoquinolin-4-ol.
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Biological Activity and Signaling Pathways

While specific signaling pathways for 6-bromoquinolin-4-ol are not extensively documented,
the quinoline and quinolinone scaffolds are present in numerous compounds with significant
biological activities, including anticancer and antimicrobial properties.[6] The mechanisms of
action for quinolinone derivatives are diverse and can involve the induction of apoptosis,
inhibition of cell migration, and cell cycle arrest.[6] The presence of a halogen, such as
bromine, at the C6 position has been associated with enhanced cytotoxic effects in some
series of compounds.[6]

Plausible Signaling Pathway for Anticancer Activity

Based on the known mechanisms of similar compounds, a plausible signaling pathway for the
anticancer activity of a 6-bromoquinolin-4-ol derivative could involve the induction of
apoptosis through the intrinsic mitochondrial pathway.
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Plausible signaling pathway for anticancer activity of quinolinone derivatives.
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Logical Relationships in Drug Development

The development of new therapeutic agents from the 6-bromoquinolin-4-ol core involves a
structured workflow. This process begins with the chemical synthesis of derivatives, followed by
comprehensive biological screening to identify promising candidates for further evaluation.
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Generalized workflow for the development of quinolinone-based therapeutic agents.

Conclusion

6-Bromoquinolin-4-ol is a well-characterized compound with established synthetic routes. Its
primary value for researchers lies in its role as a versatile intermediate for the creation of more
complex molecules. The broader family of quinolinone derivatives has demonstrated significant
potential in medicinal chemistry, particularly in the development of new anticancer and
antimicrobial agents. Further investigation into the biological activities of novel derivatives
synthesized from the 6-bromoquinolin-4-ol scaffold is a promising avenue for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6-Bromoquinolin-4-ol| CAS No0:145369-94-4|ZaiQi Bio-Tech [chemzqg.com]
e 2. 6-BROMO-4-HYDROXYQUINOLINE | 145369-94-4 [chemicalbook.com]

e 3. scbt.com [scbt.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b142416?utm_src=pdf-body
https://www.benchchem.com/product/b142416?utm_src=pdf-body-img
https://www.benchchem.com/product/b142416?utm_src=pdf-body
https://www.benchchem.com/product/b142416?utm_src=pdf-body
https://www.benchchem.com/product/b142416?utm_src=pdf-custom-synthesis
https://www.chemzq.com/en/product/145369-94-4272.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.scbt.com/p/6-bromoquinolin-4-ol-145369-94-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. 145369-94-4|6-Bromoquinolin-4-ol|BLD Pharm [bldpharm.com]

5. atlantis-press.com [atlantis-press.com]

6. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [6-Bromoquinolin-4-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142416#6-bromoquinolin-4-ol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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